Cas no 91658-92-3 (2-Fluoro-3-hydroxybenzoic acid)

2-Fluoro-3-hydroxybenzoic acid structure
91658-92-3 structure
Product Name:2-Fluoro-3-hydroxybenzoic acid
CAS No:91658-92-3
MF:C7H5FO3
MW:156.111205816269
MDL:MFCD01862066
CID:786832
PubChem ID:593637
Update Time:2024-10-26

2-Fluoro-3-hydroxybenzoic acid Chemical and Physical Properties

Names and Identifiers

    • 2-Fluoro-3-hydroxybenzoic acid
    • Benzoic acid, 2-fluoro-3-hydroxy-
    • 2-Fluoro-3-carboxyphenol
    • 2-fluoro-3-hydroxy benzoic acid
    • VKSRITXZTWTEEW-UHFFFAOYSA-N
    • 2-Fluoro-3-hydroxy-benzoic acid
    • PubChem4959
    • 2-Fluoro-3-hydroxybenzoicAcid
    • 2-Fluoro-3-hydroxybenzoic acid #
    • TD1358
    • SBB087119
    • AB10200
    • CM12713
    • TRA0044940
    • SY005530
    • AB0043190
    • Z1094
    • ST24040581
    • 3-Carboxy-2-fluorophenol
    • 2-Fluoro-3-(hydoxyMethyl)benzoic acid
    • 2-Fluoro-3-hydroxybenzoic acid (ACI)
    • AKOS005259824
    • CS-0160011
    • SCHEMBL5231025
    • MFCD0182066
    • MFCD01862066
    • DB-079122
    • PS-8849
    • EN300-249233
    • Z1201621446
    • 91658-92-3
    • DTXSID50343979
    • AC-28499
    • MDL： MFCD01862066
    • Inchi： 1S/C7H5FO3/c8-6-4(7(10)11)2-1-3-5(6)9/h1-3,9H,(H,10,11)
    • InChI Key： VKSRITXZTWTEEW-UHFFFAOYSA-N
    • SMILES： O=C(C1C(F)=C(O)C=CC=1)O

Computed Properties

  • Exact Mass: 156.02200
  • Monoisotopic Mass: 156.02227218g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 11
  • Rotatable Bond Count: 1
  • Complexity: 160
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 1.1
  • Topological Polar Surface Area: 57.5

Experimental Properties

  • Density: 1.492±0.06 g/cm3 (20 ºC 760 Torr),
  • Boiling Point: 314.1°C at 760 mmHg
  • Flash Point: 143.8℃
  • Refractive Index: 1.585
  • Solubility: Slightly soluble (4.1 g/l) (25 º C),
  • PSA: 57.53000
  • LogP: 1.22950

2-Fluoro-3-hydroxybenzoic acid Security Information

  • Hazard Statement： Corrosive
  • Hazardous Material Identification： C Xi Xn
  • HazardClass：IRRITANT

2-Fluoro-3-hydroxybenzoic acid Customs Data

  • HS CODE：2918290000
  • Customs Data：

    China Customs Code:

    2918290000

    Overview:

    2918290000 Other carboxylic acids and anhydrides containing phenolic groups but not other oxy groups\Acyl halide\Peroxides and peroxyacids and their derivatives.Regulatory conditions:AB(Customs clearance form for Inbound Goods,Customs clearance form for outbound goods).VAT:17.0%.Tax refund rate:9.0%.MFN tariff:6.5%.general tariff:30.0%

    Declaration elements:

    Product Name, component content, use to

    Regulatory conditions:

    A.Customs clearance form for Inbound Goods
    B.Customs clearance form for outbound goods

    Inspection and quarantine category:

    R.Sanitary supervision and inspection of imported food
    S.Sanitary supervision and inspection of exported food

    Summary:

    HS: 2918290000 other carboxylic acids with phenol function but without other oxygen function, their anhydrides, halides, peroxides, peroxyacids and their derivatives Tax rebate rate:9.0% Supervision conditions:AB(certificate of inspection for goods inward,certificate of inspection for goods outward) VAT:17.0% MFN tariff:6.5% General tariff:30.0%

2-Fluoro-3-hydroxybenzoic acid Pricemore >>

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2-Fluoro-3-hydroxybenzoic acid Production Method

Production Method 1

137654-20-7 137654-20-7
91658-92-3 91658-92-3
Reaction Conditions
1.1 Reagents: Boron tribromide Solvents: Dichloromethane ;  -78 °C; 18 h, rt
Reference
Bent-core liquid crystals with a 2-substituted 3-hydroxybenzoic acid central core
Pallova, Lenka; et al, Liquid Crystals, 2017, 44(8), 1306-1315

Production Method 2

103438-88-6 103438-88-6
91658-92-3 91658-92-3
Reaction Conditions
1.1 Solvents: Acetone ;  0 °C; 20 h, rt
2.1 Reagents: Boron tribromide Solvents: Dichloromethane ;  -78 °C; 18 h, rt
Reference
Bent-core liquid crystals with a 2-substituted 3-hydroxybenzoic acid central core
Pallova, Lenka; et al, Liquid Crystals, 2017, 44(8), 1306-1315

Production Method 3

368422-24-6 368422-24-6
91658-92-3 91658-92-3
Reaction Conditions
1.1 Reagents: Boron trifluoride etherate Solvents: Methanol
Reference
Fluorophenols and (trifluoromethyl)phenols as substrates of site-selective metalation reactions: to protect or not to protect
Marzi, Elena; et al, European Journal of Organic Chemistry, 2001, (15), 2911-2915

Production Method 4

117570-31-7 117570-31-7
91658-92-3 91658-92-3
Reaction Conditions
1.1 Reagents: Butyllithium ,  Potassium tert-butoxide Solvents: Tetrahydrofuran ,  Hexane
1.2 -
2.1 Reagents: Boron trifluoride etherate Solvents: Methanol
Reference
Fluorophenols and (trifluoromethyl)phenols as substrates of site-selective metalation reactions: to protect or not to protect
Marzi, Elena; et al, European Journal of Organic Chemistry, 2001, (15), 2911-2915

Production Method 5

367-12-4 367-12-4
91658-92-3 91658-92-3
Reaction Conditions
1.1 Reagents: Diisopropylethylamine Solvents: Dichloromethane
2.1 Reagents: Butyllithium ,  Potassium tert-butoxide Solvents: Tetrahydrofuran ,  Hexane
2.2 -
3.1 Reagents: Boron trifluoride etherate Solvents: Methanol
Reference
Fluorophenols and (trifluoromethyl)phenols as substrates of site-selective metalation reactions: to protect or not to protect
Marzi, Elena; et al, European Journal of Organic Chemistry, 2001, (15), 2911-2915

2-Fluoro-3-hydroxybenzoic acid Raw materials

2-Fluoro-3-hydroxybenzoic acid Preparation Products

2-Fluoro-3-hydroxybenzoic acid Suppliers

Amadis Chemical Company Limited
Gold Member
Audited Supplier Audited Supplier
(CAS:91658-92-3)2-Fluoro-3-hydroxybenzoic acid
Order Number:A20330
Stock Status:in Stock
Quantity:5g
Purity:99%
Pricing Information Last Updated:Monday, 2 September 2024 16:01
Price ($):152.0
Email:sales@amadischem.com

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Amadis Chemical Company Limited
(CAS:91658-92-3)2-Fluoro-3-hydroxybenzoic acid
A20330
Purity:99%
Quantity:5g
Price ($):152.0
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